N,N'-bis-(Acid-PEG3)-benzothiazole Cy5

• Molecular Formula: C38H49ClN2O9S2
• Molecular Weight: 777.4 g/mol
• InChI: InChI=1S/C38H48N2O9S2.ClH/c1-31(41)15-19-44-23-27-48-29-25-46-21-17-39-32-9-5-7-11-34(32)50-36(39)13-3-2-4-14-37-40(33-10-6-8-12-35(33)51-37)18-22-47-26-30-49-28-24-45-20-16-38(42)43;/h2-14H,1,15-30H2,(H-,41,42,43);1H
• InChIKey: TXTFYIDRSWFFAJ-UHFFFAOYSA-N

N,N'-bis-(Acid-PEG3)-benzothiazole Cy5 Dual-Carboxyl Linker

N,N'-bis-(Acid-PEG3)-benzothiazole Cy5 (CAS 2107273-82-3, also designated WUN 73823) is a heterobifunctional polyethylene glycol (PEG)-based PROTAC linker that incorporates a benzothiazole-derived cyanine 5 (Cy5) fluorophore . The compound carries two terminal carboxylic acid groups separated by PEG3 spacers, enabling dual-point conjugation to E3 ligase ligands and target-protein ligands within a single PROTAC construct . Its excitation/emission maxima are 649/667 nm, with a reported extinction coefficient of 170,000 M⁻¹cm⁻¹ [1]. The benzothiazole heterocycle distinguishes it from the more common indole-based Cy5 scaffolds and may confer altered photophysical behaviour [2].

Dual Carboxyl Supports bifunctional PROTAC conjugation

Benzothiazole Cy5 Fluorescence tracking at 649/667 nm

PEG3 Linker Aqueous-phase bioconjugation context

• [1] Cenmed. N,N'-bis-(acid-PEG3)-Benzothiazole Cy5 (C007B-376605) Product Page. Extinction Coefficient Excitation Maximum: 170000. View Source
• [2] Molecules 2015, 21(1), 23. Benz[c,d]indolium-containing Monomethine Cyanine Dyes: Synthesis and Photophysical Properties. View Source

Why Generic Substitution Fails

PROTAC linker selection is not interchangeable; the number, position, and chemistry of reactive termini dictate the accessible PROTAC architectures . N,N'-bis-(Acid-PEG3)-benzothiazole Cy5 provides two terminal carboxylic acids on a single fluorescent scaffold, whereas the closest commercial analog N-(m-PEG4)-N'-(Acid-PEG3)-benzothiazole Cy5 offers only one carboxyl (the opposite terminus is a methoxy-capped PEG4) . This difference renders the mono-acid analog incapable of supporting bifunctional conjugation without additional synthetic steps. Furthermore, standard indole-based Cy5 NHS esters (ε ≈ 250,000 M⁻¹cm⁻¹) exhibit a markedly different extinction coefficient, meaning fluorescence-based quantification methods cannot be directly transferred between the two dye classes without re-validation.

Mono-Carboxyl Analog Structurally limits direct bifunctional PROTAC assembly; requires extra synthetic steps for dual-ligand conjugation.

Indole-Based Cy5 Extinction coefficient mismatch (~32% lower) may invalidate standard Cy5 fluorescence quantification methods.

Quantitative Differentiation Evidence

Dual-Carboxyl vs. Mono-Carboxyl Termini

N,N'-bis-(Acid-PEG3)-benzothiazole Cy5 possesses two chemically equivalent terminal carboxylic acid groups . In contrast, the closest structural analog N-(m-PEG4)-N'-(Acid-PEG3)-benzothiazole Cy5 contains only one carboxylic acid; the second PEG chain terminates in a non-reactive methoxy group . This stoichiometric difference determines whether a single linker molecule can simultaneously conjugate an E3 ligase ligand and a target-protein ligand without requiring orthogonal protection/deprotection strategies.

Dual vs. Mono Carboxyl

Head-to-head

Target: 2 terminal -COOH Analog: 1 terminal -COOH

Bifunctional architecture fit

Eliminates orthogonal protection steps

Evidence Dimension	Number of carboxylic acid conjugation sites per molecule
Target Compound Data	2 terminal -COOH groups
Comparator Or Baseline	N-(m-PEG4)-N'-(Acid-PEG3)-benzothiazole Cy5: 1 terminal -COOH group
Quantified Difference	2:1 ratio; the mono-acid analog is structurally incapable of direct bifunctional PROTAC assembly
Conditions	Structural comparison based on molecular formula and vendor-published specifications

Why This Matters

For procurement, this structural feature eliminates the need for sequential orthogonal conjugation steps, reducing synthetic complexity and improving PROTAC yield in bifunctional designs.

Benzothiazole vs. Indole Cy5 Extinction Coefficient

The target compound exhibits a molar extinction coefficient (ε) of 170,000 M⁻¹cm⁻¹ at its absorption maximum of 649 nm [1]. Standard indole-based Cy5 fluorophores (e.g., Cy5 NHS ester) report ε ≈ 250,000 M⁻¹cm⁻¹ . The 32% lower ε value is a direct consequence of the benzothiazole heterocycle substitution and must be factored into fluorescence quantification protocols; calibration curves generated with indole-Cy5 standards cannot be linearly transferred.

Extinction Coefficient (ε)

Cross-study comparable

ε = 170,000 M⁻¹cm⁻¹ (Indole Cy5: 250,000 M⁻¹cm⁻¹)

Quantification method context

Requires separate standard curves

Evidence Dimension	Molar extinction coefficient at λmax
Target Compound Data	ε = 170,000 M⁻¹cm⁻¹ (λmax 649 nm)
Comparator Or Baseline	Cy5 NHS ester (indole-based): ε = 250,000 M⁻¹cm⁻¹ (λmax ~649 nm)
Quantified Difference	ε reduction of ~32% (170,000 vs. 250,000 M⁻¹cm⁻¹)
Conditions	Vendor-reported values; solvent and measurement conditions may vary between sources

Why This Matters

Users must establish separate fluorescence standard curves for this compound rather than relying on generic Cy5 calibration data, impacting assay quantification accuracy.

• [1] Cenmed. N,N'-bis-(acid-PEG3)-Benzothiazole Cy5 (C007B-376605) Product Page. Extinction Coefficient Excitation Maximum: 170000. View Source

Cyanine Heterocycle Photophysics

In a systematic study of monomethine cyanine dyes, benzothiazole-containing compounds exhibited absorption maxima comparable to dimethyl-indole analogues but with altered energy profiles and DNA-binding-induced fluorescence enhancement [1]. While this class-level evidence does not provide direct photostability data for N,N'-bis-(Acid-PEG3)-benzothiazole Cy5 specifically, it establishes that benzothiazole substitution in cyanine scaffolds modifies photophysical behaviour beyond simple spectral shifts. No direct head-to-head photodegradation data for this compound versus indole Cy5 was identified in the searchable literature.

Heterocycle Photophysics

Class-level inference

Benzothiazole vs. Dimethylindole (Distinct energy profiles reported)

Photophysical property context

Custom photostability data needed

Evidence Dimension	Heterocycle identity: benzothiazole vs. 3,3-dimethylindole
Target Compound Data	Benzothiazole heterocycle (directly measured only as ε = 170,000 M⁻¹cm⁻¹ and λex/em 649/667 nm for this compound [2])
Comparator Or Baseline	3,3-dimethylindole cyanines: similar absorption maxima range but distinct energy profiles (literature class comparison, not compound-specific) [1]
Quantified Difference	No compound-specific photodegradation quantum yield or half-life data available for direct comparison
Conditions	Class-level inference drawn from monomethine cyanine structure-property study; not a direct measurement on the target PROTAC linker

Why This Matters

The benzothiazole core differentiates this linker from the prevalent indole-Cy5 PROTAC linkers in the marketplace, but purchasers should request custom photostability data from the vendor if this parameter is critical for their long-duration imaging application.

• [1] Molecules 2015, 21(1), 23. Benz[c,d]indolium-containing Monomethine Cyanine Dyes: Synthesis and Photophysical Properties. View Source
• [2] Cenmed. N,N'-bis-(acid-PEG3)-Benzothiazole Cy5 (C007B-376605) Product Page. Extinction Coefficient Excitation Maximum: 170000. View Source

Application Scenarios

Dual-Ligand PROTAC Conjugation

When a PROTAC design demands that both the E3 ligase ligand and the target-protein ligand be attached to the same linker molecule via amide bonds, the two terminal -COOH groups of N,N'-bis-(Acid-PEG3)-benzothiazole Cy5 enable a one-pot or sequential activation-conjugation strategy without additional orthogonal protecting group manipulations . The mono-acid analog N-(m-PEG4)-N'-(Acid-PEG3)-benzothiazole Cy5 cannot achieve this without pre-functionalisation of the methoxy terminus.

Fluorescence-Tracked Cellular Uptake

The integrated Cy5 fluorophore (λex/em 649/667 nm) allows direct fluorescence microscopy or flow cytometry tracking of the PROTAC construct without post-synthesis labelling . Users must calibrate fluorescence intensity using the compound-specific extinction coefficient of 170,000 M⁻¹cm⁻¹ rather than standard Cy5 calibration curves [1].

Aqueous-Phase Bioconjugation

The dual PEG3 spacers contribute hydrophilic character that enhances aqueous solubility relative to linkers lacking PEG segments . This property facilitates direct conjugation to amine-containing biomolecules (proteins, peptides, amine-functionalised oligonucleotides) in buffered aqueous conditions using EDC or HATU activation.

Photostability in Live-Cell Imaging

For users whose application involves extended time-lapse fluorescence imaging (e.g., intracellular PROTAC trafficking over >2 hours), the benzothiazole Cy5 scaffold may offer differential photobleaching kinetics compared to indole-based Cy5, based on class-level cyanine structure-property relationships [2]. However, as no compound-specific photostability data are publicly available, procurement decisions for this use case should be accompanied by a request for vendor-provided photodegradation half-life data under relevant illumination conditions.

Application

Selection Property

Validation Focus

Dual-ligand PROTAC conjugation

Dual-terminal carboxyl reactivity

Bifunctional PROTAC yield & purity

Fluorescence-tracked uptake

Benzothiazole Cy5 ε = 170,000 M⁻¹cm⁻¹

Compound-specific standard curve

Aqueous bioconjugation

PEG3 spacer hydrophilicity

Solubility & conjugation efficiency

Live-cell imaging stability

Benzothiazole core photophysics

Vendor photobleaching kinetics

• [1] Cenmed. N,N'-bis-(acid-PEG3)-Benzothiazole Cy5 (C007B-376605) Product Page. Extinction Coefficient Excitation Maximum: 170000. View Source
• [2] Molecules 2015, 21(1), 23. Benz[c,d]indolium-containing Monomethine Cyanine Dyes: Synthesis and Photophysical Properties. View Source